Ethyl 4-(4-methylphenyl)-3-[(3-methylphenyl)sulfamoyl]thiophene-2-carboxylate

• IUPAC Name: ethyl 4-(4-methylphenyl)-3-[(3-methylphenyl)sulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C21H21NO4S2/c1-4-26-21(23)19-20(18(13-27-19)16-10-8-14(2)9-11-16)28(24,25)22-17-7-5-6-15(3)12-17/h5-13,22H,4H2,1-3H3
• InChI Key: ROMTVZOJWOJYIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CS1)C2=CC=C(C=C2)C)S(=O)(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C21H21NO4S2
• Molecular Weight: 415.5 g/mol

Description

Ethyl 4-(4-methylphenyl)-3-[(3-methylphenyl)sulfamoyl]thiophene-2-carboxylate, also known as EMTCT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry. EMTCT is a thiophene derivative that contains a sulfonamide group, which makes it a potential drug candidate for the treatment of various diseases. In

Scientific Research Applications

Synthesis Methodologies and Catalysis

• Facile Synthesis : A method involving a four-component process with water and triethylamine facilitates the efficient formation of 2-amino-3-carboxamide derivatives of thiophene at room temperature, showcasing the compound's utility in organocatalysis and aqueous conditions (Abaee & Cheraghi, 2013).
• Heterocyclic Compound Synthesis : Ethyl 4-methyl-2-(thiophen)-2,5-dihydro-1,5-benzodiazepine-3-carboxylate synthesis demonstrates the compound's role in creating benzodiazepine derivatives, highlighting its versatility in generating complex molecular structures (Li & Wang, 2014).

Biological and Pharmacological Activities

• Antimicrobial and Antioxidant Properties : Compounds synthesized from ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates show significant antimicrobial and antioxidant activities, indicating potential pharmaceutical applications (Raghavendra et al., 2016).
• Cytotoxic Activity : Novel 5-methyl-4-thiopyrimidine derivatives exhibit selective cytotoxic activity against various cancer cell lines, offering insights into the development of cancer therapeutics (Stolarczyk et al., 2018).

Material Science and Chemical Sensing

• Polymeric Thiophene Applications : The synthesis and crystal structure analysis of substituted thiophenes underscore their utility in material science, including uses in thin-film transistors, organic field-effect transistors, and solar cells, highlighting the compound's relevance to advanced technological applications (Nagaraju et al., 2018).